Cas no 30434-64-1 (2-Cyclopenten-1-one,3,4-dimethyl-)

2-Cyclopenten-1-one,3,4-dimethyl- Properties

Names and Identifiers

• 2-Cyclopenten-1-one,3,4-dimethyl-
• 3,4-dimethylcyclopent-2-en-1-one
• 3,4-dimethylcyclopent-2-enone
• 3,4-Dimethyl-2-cyclopenten-1-one #
• 3,4-Dimethylcyclopent-2-enone
• 2-Cyclopenten-1-one, 3,4-dimethyl-
• Dimethyl-2-cyclopentenone-1
• A911867
• AKOS006330353
• DTXSID20952774
• 3,4-Dimethyl-2-cyclopenten-1-one
• 3,4-Dimethylcyclopent-2-en-1-one
• C74561
• DS-4058
• 3,4-dimethyl-2-cyclopentenone
• SCHEMBL2507037
• CS-0186737
• EINECS 250-199-5
• NS00049882
• MFCD09701445
• 30434-64-1
• DB-356627
• +Expand

• MDL： MFCD09701445
• InChIKey： XSOSLVVAKBKYRV-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H10O/c1-5-3-7(8)4-6(5)2/h3,6H,4H2,1-2H3
• SMILES： CC(C1)C(C)=CC1=O

Computed Properties

• Exact Mass: 110.0732
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 110.073164938g/mol
• Heavy Atom Count: 8
• Complexity: 145
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Tautomer Count: 7
• Surface Charge: 0
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• Boiling Point: 167.5°C at 760 mmHg